Cas no 244092-63-5 ((S)-1-Phenylprop-2-en-1-amine hydrochloride)

• Product Name: (S)-1-Phenylprop-2-en-1-amine hydrochloride
• CAS No: 244092-63-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5039629
• PubChem ID: 155903171
• Update Time: 2024-11-07

(S)-1-Phenylprop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Phenylprop-2-en-1-amine hydrochloride
• (1S)-1-Phenylprop-2-en-1-amine HCl
• E75413
• 244092-63-5
• (1S)-1-PHENYLPROP-2-EN-1-AMINE HYDROCHLORIDE
• (S)-1-Phenylprop-2-en-1-aminehydrochloride
• BS-46402

• Inchi： 1S/C9H11N.ClH/c1-2-9(10)8-6-4-3-5-7-8;/h2-7,9H,1,10H2;1H/t9-;/m0./s1
• InChI Key： SMLXICHDYHVTSX-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26